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Compound of Interest

Compound Name: Phenazine ethosulfate

Cat. No.: B076524 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety protocols and handling instructions for phenazine
ethosulfate (PES), a cationic dye and electron acceptor utilized in various biochemical assays.

Adherence to these guidelines is crucial to ensure a safe laboratory environment and prevent

potential health hazards. The toxicological properties of this compound have not been

thoroughly investigated, warranting a cautious approach in its handling and application.[1]

Hazard Identification and Classification
Phenazine ethosulfate is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS).[2][3][4] The primary

hazards are associated with irritation to the skin, eyes, and respiratory system.

GHS Classification:

Hazard Class Category

Skin Irritation 2

Serious Eye Irritation 2

Specific Target Organ Toxicity (Single Exposure) 3 (Respiratory tract irritation)
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Signal Word: Warning[2][3][4][5]

Hazard Statements:[2][3][4][5]

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements: A comprehensive list of precautionary statements is provided in the

table below.[2][3][4][5][6][7]
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Code Precaution

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.[2][4][5][6]

P264 Wash skin thoroughly after handling.[4][5][6][7]

P271
Use only outdoors or in a well-ventilated area.[2]

[4][5][6]

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[2][4][5][6][7]

P302 + P352 IF ON SKIN: Wash with plenty of water.[5][6]

P304 + P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.[2][5][6]

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[2][5]

[6]

P312
Call a POISON CENTER/doctor if you feel

unwell.[4]

P332 + P313
If skin irritation occurs: Get medical

advice/attention.[4][5][6]

P337 + P313
If eye irritation persists: Get medical

advice/attention.[4]

P362 + P364
Take off contaminated clothing and wash it

before reuse.[5][6]

P403 + P233
Store in a well-ventilated place. Keep container

tightly closed.[5][6]

P405 Store locked up.[2][5][6]

P501

Dispose of contents/container in accordance

with local/regional/national/international

regulations.[2][5][6]
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Physical and Chemical Properties
Understanding the physical and chemical properties of phenazine ethosulfate is fundamental

to its safe handling and storage.

Property Value

CAS Number 10510-77-7[1][2][4][5][8]

Molecular Formula C16H18N2O4S[1][2][4][8]

Molecular Weight 334.39 g/mol [1][2][5][8]

Appearance Orange to Dark Orange Solid/Powder[5]

Melting Point 173-175 °C[2]

Solubility Soluble in ethanol (50 mg/mL)

Storage Temperature -20°C[4][9]

Safe Handling and Storage Workflow
Proper handling and storage procedures are paramount to minimize exposure risk. The

following workflow diagram outlines the essential steps for safely managing phenazine
ethosulfate in a laboratory setting.
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Safe Handling and Storage Workflow for Phenazine Ethosulfate

Preparation

Handling

Cleanup and Storage

Review SDS

Don PPE

Understand Hazards

Weigh in Ventilated Area

Proceed to Handling

Prepare Solution

Minimize Dust

Conduct Experiment

Decontaminate Work Area

Post-Experiment

Dispose of Waste

Store Securely

Proper Labeling
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First-Aid Decision Tree for Phenazine Ethosulfate Exposure

Inhalation

Skin Contact Eye Contact Ingestion

Exposure Event

Move to Fresh Air

InhalationRemove Contaminated Clothing

Skin Contact

Rinse with Water for Several Minutes

Eye Contact

Rinse Mouth with Water

Ingestion

Artificial Respiration if Not Breathing

Seek Medical Attention

Wash with Soap and Water

Seek Medical Attention if Irritation Persists

Remove Contact Lenses

Continue Rinsing

Do Not Induce Vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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